Cas no 1023866-70-7 (3-(2,4-dimethoxyphenyl)-1-({4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}methyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione)

3-(2,4-dimethoxyphenyl)-1-({4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}methyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione structure

1023866-70-7 structure

Product Name:3-(2,4-dimethoxyphenyl)-1-({4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}methyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione

CAS No:1023866-70-7

MF:C₂₅H₂₀N₄O₅

MW:456.450105667114

CID:5908718

PubChem ID:4319543

Update Time:2024-01-16

3-(2,4-dimethoxyphenyl)-1-({4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}methyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione Chemical and Physical Properties

Names and Identifiers

- 3-(2,4-dimethoxyphenyl)-1-((4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)methyl)quinazoline-2,4(1H,3H)-dione
- 2,4(1H,3H)-Quinazolinedione, 3-(2,4-dimethoxyphenyl)-1-[(4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)methyl]-
- 3-(2,4-dimethoxyphenyl)-1-({4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}methyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione
- AKOS024602379
- 3-(2,4-dimethoxyphenyl)-1-[(4-oxopyrido[1,2-a]pyrimidin-2-yl)methyl]quinazoline-2,4-dione
- 1023866-70-7
- F0921-6524
- Inchi： 1S/C25H20N4O5/c1-33-17-10-11-20(21(14-17)34-2)29-24(31)18-7-3-4-8-19(18)28(25(29)32)15-16-13-23(30)27-12-6-5-9-22(27)26-16/h3-14H,15H2,1-2H3
- InChI Key： JRDYSUMOWUDDLJ-UHFFFAOYSA-N
- SMILES： N1(CC2=CC(=O)N3C=CC=CC3=N2)C2=C(C=CC=C2)C(=O)N(C2=CC=C(OC)C=C2OC)C1=O

Computed Properties

Exact Mass: 456.14336975g/mol
Monoisotopic Mass: 456.14336975g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 34
Rotatable Bond Count: 5
Complexity: 986
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 91.8Å²

Experimental Properties

Density: 1.37±0.1 g/cm3(Predicted)
Boiling Point: 677.3±65.0 °C(Predicted)
pka: 2.65±0.70(Predicted)

3-(2,4-dimethoxyphenyl)-1-({4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}methyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione Pricemore >>

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Life Chemicals	F0921-6524-2μmol	3-(2,4-dimethoxyphenyl)-1-({4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}methyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione	1023866-70-7	90%+	2μl	$57.0	2023-05-17
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